Cas no 1220036-20-3 (5-Bromo-3-methyl-N,N-dipropyl-2-pyridinamine)

• Product Name: 5-Bromo-3-methyl-N,N-dipropyl-2-pyridinamine
• CAS No: 1220036-20-3
• MF: C₁₂H₁₉BrN₂
• MW: 271.196662187576
• CID: 4688426
• Update Time: 2025-05-19

5-Bromo-3-methyl-N,N-dipropyl-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-3-METHYL-N,N-DIPROPYL-2-PYRIDINAMINE
• 5-bromo-3-methyl-N,N-dipropylpyridin-2-amine
• 5-Bromo-3-methyl-N,N-dipropyl-2-pyridinamine

• Inchi： 1S/C12H19BrN2/c1-4-6-15(7-5-2)12-10(3)8-11(13)9-14-12/h8-9H,4-7H2,1-3H3
• InChI Key： QUBQCFJIRIPCQS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)N(CCC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 169
• Topological Polar Surface Area: 16.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Bromo-3-methyl-N,N-dipropyl-2-pyridinamine

Introduction to 5-Bromo-3-methyl-N,N-dipropyl-2-pyridinamine (CAS No: 1220036-20-3)

5-Bromo-3-methyl-N,N-dipropyl-2-pyridinamine, identified by its Chemical Abstracts Service (CAS) number 1220036-20-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyridine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of 5-Bromo-3-methyl-N,N-dipropyl-2-pyridinamine consists of a pyridine core substituted with a bromine atom at the 5-position, a methyl group at the 3-position, and two propyl groups at the nitrogen atom. This arrangement imparts unique electronic and steric properties to the molecule, which are critical in determining its interactions with biological targets. The presence of the bromine atom, in particular, enhances the compound's reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, cancer, and infectious diseases. The structural features of 5-Bromo-3-methyl-N,N-dipropyl-2-pyridinamine make it an attractive candidate for further investigation, particularly in the context of developing small-molecule inhibitors.

One of the most compelling aspects of 5-Bromo-3-methyl-N,N-dipropyl-2-pyridinamine is its ability to modulate enzyme activity. Pyridine derivatives are known to interact with a wide range of enzymes, often serving as substrates or inhibitors. The specific arrangement of substituents in this compound suggests that it may interact with enzymes involved in signal transduction pathways, potentially leading to therapeutic effects. For instance, studies have indicated that similar pyridine derivatives can inhibit kinases and other enzymes implicated in cancer progression.

Moreover, the bromine atom in 5-Bromo-3-methyl-N,N-dipropyl-2-pyridinamine provides a handle for further chemical modification, allowing researchers to explore analogues with enhanced potency or selectivity. This flexibility is crucial in drug discovery, where optimizing a lead compound's properties is essential for achieving clinical efficacy. The compound's suitability for structure-activity relationship (SAR) studies has made it a focal point for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have further accelerated the exploration of 5-Bromo-3-methyl-N,N-dipropyl-2-pyridinamine. Molecular docking simulations and virtual screening techniques have enabled researchers to predict potential binding interactions with biological targets with high accuracy. These computational approaches have been instrumental in identifying promising candidates for experimental validation, streamlining the drug discovery process.

The synthesis of 5-Bromo-3-methyl-N,N-dipropyl-2-pyridinamine also presents an interesting challenge due to its complex structure. Multi-step synthetic routes involving cross-coupling reactions and nucleophilic substitutions have been employed to construct the desired framework. The optimization of these synthetic protocols is essential for ensuring high yields and purity, which are critical for subsequent pharmacological studies.

In conclusion, 5-Bromo-3-methyl-N,N-dipropyl-2-pyridinamine (CAS No: 1220036-20-3) represents a promising candidate for further pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in future drug development efforts.